4-Chloro-3-phenyl-1,2-thiazol-5-amine

• IUPAC Name: 4-chloro-3-phenyl-1,2-thiazol-5-amine
• InChI: InChI=1S/C9H7ClN2S/c10-7-8(12-13-9(7)11)6-4-2-1-3-5-6/h1-5H,11H2
• InChI Key: FHILRAVKYKFQEB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NSC(=C2Cl)N
• Molecular Formula: C9H7ClN2S
• Molecular Weight: 210.68 g/mol

Description

4-Chloro-3-phenyl-1,2-thiazol-5-amine is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, and its mechanism of action has been investigated in detail.

Scientific Research Applications

4-Chloro-3-phenyl-1,2-thiazol-5-amine has been studied for its potential applications in a variety of scientific research areas. One of its main applications is in the field of medicinal chemistry, where it has been investigated as a potential drug candidate for the treatment of various diseases. It has also been studied for its potential use as a fluorescent probe for the detection of metal ions and as a reagent for the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 4-Chloro-3-phenyl-1,2-thiazol-5-amine has been investigated in detail. It has been shown to inhibit the activity of certain enzymes, including acetylcholinesterase and butyrylcholinesterase, which play important roles in the nervous system. This inhibition leads to an increase in the levels of neurotransmitters such as acetylcholine, which can have both beneficial and detrimental effects depending on the context.
Biochemical and Physiological Effects:
4-Chloro-3-phenyl-1,2-thiazol-5-amine has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the levels of neurotransmitters such as acetylcholine and dopamine, which can have beneficial effects on cognitive function and mood. It has also been shown to have anti-inflammatory and antioxidant properties, which may have potential applications in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 4-Chloro-3-phenyl-1,2-thiazol-5-amine in lab experiments is that it has a well-established synthesis method and is readily available. It has also been extensively studied, which means that there is a large body of literature available on its properties and potential applications. One limitation is that it can be toxic at high concentrations, which means that care must be taken when handling it.

Future Directions

There are many potential future directions for research on 4-Chloro-3-phenyl-1,2-thiazol-5-amine. One area of interest is its potential use as a drug candidate for the treatment of various diseases, including Alzheimer's disease and Parkinson's disease. Another area of interest is its potential use as a fluorescent probe for the detection of metal ions, which could have applications in environmental monitoring and biomedical imaging. Additionally, further research could be done to better understand its mechanism of action and to investigate its potential as a reagent for the synthesis of other compounds.

Synthesis routes and methods

Procedure details